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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440 Get Quote

This guide provides a comprehensive overview of 3,4-Dimethylpentanal, including its

chemical nomenclature, physicochemical properties, and relevant experimental protocols. The

information is intended for researchers, scientists, and professionals involved in drug

development and other scientific disciplines requiring detailed chemical information.

Nomenclature and Synonyms
The compound with the chemical formula C7H14O is systematically named in accordance with

IUPAC nomenclature.[1][2][3][4][5]

IUPAC Name: 3,4-dimethylpentanal[1]

Synonyms: A variety of synonyms are used to identify this compound, including 3,4-

Dimethylvaleraldehyde, EINECS 242-983-0, and Pentanal, 3,4-dimethyl-.[1][2][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3,4-Dimethylpentanal.
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Property Value Source(s)

Molecular Formula C7H14O [1][2][3][4][5]

Molecular Weight 114.19 g/mol [1][2][3]

Boiling Point 134.5°C at 760 mmHg [2]

Density 0.803 g/cm³ [2]

Flash Point 33.4°C [2]

Vapor Pressure 8.08 mmHg at 25°C [2]

CAS Number 19353-21-0 [1][2]

Canonical SMILES CC(C)C(C)CC=O [1][2]

InChIKey
SZBNDYYJXRXQHA-

UHFFFAOYSA-N
[1][4]

Experimental Protocols
Detailed experimental procedures are crucial for the replication and advancement of scientific

research. The following sections describe key reactions involving 3,4-Dimethylpentanal.

One documented synthetic route to 3,4-dimethylpentanal involves the isomerization of

(E)-3,4-dimethylpent-2-en-1-ol.[2]

Reaction: Isomerization of (E)-3,4-dimethylpent-2-en-1-ol to 3,4-dimethylpentanal.

Reagents and Conditions: The reaction is carried out using (1,5-cyclooctadiene)(pyridine)

(tricyclohexylphosphine)iridium(I) tetrakis[3,5-bis(trifluoromethyl)phenyl]borate as a catalyst

and hydrogen gas in a tetrahydrofuran solvent. The reaction proceeds at 23°C for 30

minutes.[2]

Yield: This method has a reported reference yield of 69.0%.[2]

The aldehyde functional group of 3,4-dimethylpentanal can be readily reduced to a primary

alcohol.
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Reaction: Reduction of 3,4-dimethylpentanal to 3,4-dimethylpentanol.

Reagent: Sodium borohydride (NaBH₄) is an effective and mild reducing agent for this

transformation.[6]

Mechanism: NaBH₄ reduces the aldehyde group (-CHO) to a primary alcohol (-CH₂OH).[6] In

this reaction, the carbonyl carbon of the aldehyde gains a hydrogen atom, resulting in the

formation of a hydroxyl group (-OH).[6]

Visualizations
The following diagrams illustrate the chemical structure and a key reaction of 3,4-
Dimethylpentanal.

Caption: Chemical structure of 3,4-Dimethylpentanal.
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Caption: Reduction of 3,4-Dimethylpentanal to 3,4-Dimethylpentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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